Cas no 394-74-1 ((2-benzylphenyl)(3-fluorophenyl)methanone)

394-74-1 structure
Product name:(2-benzylphenyl)(3-fluorophenyl)methanone
(2-benzylphenyl)(3-fluorophenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-benzylphenyl)(3-fluorophenyl)methanone
- 2-Benzyl-3-ethoxypyridin
- 2-benzyl-3-ethoxy-pyridine
- 2-Benzyl-3'-fluor-benzophenon
- 2-benzyl-3'-fluoro-benzophenone
- AG-G-03526
- CTK1G8152
- Pyridine, 3-ethoxy-2-(phenylmethyl)- (9CI)
- 394-74-1
- NSC-99474
- NSC99474
- DTXSID00960074
-
- Inchi: InChI=1S/C20H15FO/c21-18-11-6-10-17(14-18)20(22)19-12-5-4-9-16(19)13-15-7-2-1-3-8-15/h1-12,14H,13H2
- InChI Key: QBPOTWVGERJTLG-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CC2=CC=CC=C2C(=O)C3=CC(=CC=C3)F
Computed Properties
- Exact Mass: 290.11075
- Monoisotopic Mass: 290.110693260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
(2-benzylphenyl)(3-fluorophenyl)methanone Related Literature
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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